Cas no 2229425-77-6 (4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid)
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
- EN300-1971726
- 2229425-77-6
-
- Inchi: 1S/C8H8F2N2O2/c9-8(10)5(3-7(13)14)6-1-2-11-4-12-6/h1-2,4-5,8H,3H2,(H,13,14)
- InChI Key: BYGDGAQNGMOKBY-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CN=CN=1)CC(=O)O)F
Computed Properties
- Exact Mass: 202.05538383g/mol
- Monoisotopic Mass: 202.05538383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 63.1Ų
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1971726-0.05g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 0.05g |
$1152.0 | 2023-09-16 | ||
| Enamine | EN300-1971726-0.1g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 0.1g |
$1207.0 | 2023-09-16 | ||
| Enamine | EN300-1971726-0.25g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 0.25g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-1971726-0.5g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 0.5g |
$1316.0 | 2023-09-16 | ||
| Enamine | EN300-1971726-1.0g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-1971726-2.5g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 2.5g |
$2688.0 | 2023-09-16 | ||
| Enamine | EN300-1971726-5.0g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 5g |
$3977.0 | 2023-05-31 | ||
| Enamine | EN300-1971726-10.0g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 10g |
$5897.0 | 2023-05-31 | ||
| Enamine | EN300-1971726-1g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 1g |
$1371.0 | 2023-09-16 | ||
| Enamine | EN300-1971726-5g |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid |
2229425-77-6 | 5g |
$3977.0 | 2023-09-16 |
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
Introduction to 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid (CAS No: 2229425-77-6)
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid, identified by the CAS number 2229425-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of both fluoro and pyrimidine functional groups, which are known for their enhanced metabolic stability and bioavailability. The unique structural features of this compound make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid consists of a butanoic acid backbone substituted with two fluorine atoms at the 4-position and a pyrimidine ring at the 3-position. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications. The fluoro substituents, in particular, are well-documented for their ability to modulate the pharmacokinetic properties of drug candidates, including their solubility, lipophilicity, and metabolic clearance.
In recent years, there has been a surge in research focused on the development of fluorinated compounds for pharmaceutical applications. The incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacological profiles significantly. For instance, fluoroalkyl groups can enhance binding affinity to biological targets, while also providing resistance to enzymatic degradation. This has led to the exploration of various fluorinated derivatives as potential drug candidates across multiple therapeutic areas.
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid has been studied in the context of its potential role as an intermediate in the synthesis of more complex pharmacophores. The pyrimidine moiety is a common scaffold in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. Its presence in this compound suggests that it could serve as a building block for designing molecules with targeted biological activities. Specifically, the pyrimidine ring can interact with specific amino acid residues in protein targets, leading to modulatory effects on cellular processes.
One of the most compelling aspects of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid is its potential application in oncology research. Fluorinated pyrimidine derivatives have been extensively investigated for their antitumor properties. The structural motif shared by this compound resembles several known antineoplastic agents, which have demonstrated efficacy in preclinical studies. Researchers are particularly interested in how the fluoro substituents influence the compound's interactions with enzymes such as thymidylate synthase, which is crucial for DNA synthesis and repair in cancer cells.
The synthesis of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid presents unique challenges due to the necessity of introducing fluorine atoms at specific positions while maintaining regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.
In addition to its pharmaceutical potential, 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid has shown promise in materials science research. The combination of fluoro and pyrimidine groups can impart desirable properties to polymers and coatings, such as increased thermal stability and chemical resistance. These characteristics make it an attractive candidate for developing advanced materials with specialized functionalities.
The latest research trends indicate that 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid could play a significant role in addressing emerging therapeutic challenges. For example, studies have explored its potential as a scaffold for developing inhibitors targeting resistant strains of pathogens. The unique structural features allow for fine-tuning of binding interactions with biological targets, which is essential for overcoming drug resistance mechanisms.
Furthermore, computational modeling and virtual screening techniques have been utilized to identify novel derivatives of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid with enhanced pharmacological properties. These approaches leverage artificial intelligence and machine learning algorithms to predict binding affinities and metabolic stability, accelerating the drug discovery process. Such computational tools are indispensable in modern medicinal chemistry for designing molecules with optimized therapeutic profiles.
The industrial production of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid requires careful optimization to ensure scalability while maintaining cost-effectiveness. Process chemists are focusing on green chemistry principles to develop sustainable synthetic routes that minimize waste and energy consumption. These efforts align with global initiatives aimed at promoting environmentally responsible manufacturing practices.
In conclusion, 4 , 4 - difluoro - 3 - ( pyrimidin - 4 - yl ) butanoic acid ( CAS No : 2229425 - 77 - 6 ) represents a versatile and promising compound with applications spanning pharmaceuticals and materials science . Its unique structural features , particularly the presence of fluoro and pyrimidine moieties , make it an attractive candidate for further investigation . As research continues to uncover new therapeutic possibilities , this compound is poised to contribute significantly to advancements in drug discovery and material innovation .
2229425-77-6 (4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)